Cas no 876711-51-2 (N-3-(dimethylamino)propyl-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-3-(dimethylamino)propyl-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 876711-51-2
• MF: C₁₉H₂₅N₅
• MW: 323.435303449631
• CID: 5422334
• Update Time: 2025-10-31

N-3-(dimethylamino)propyl-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)-N',N'-dimethylpropane-1,3-diamine
• N-3-(dimethylamino)propyl-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C19H25N5/c1-14-13-17(20-11-8-12-23(3)4)24-19(21-14)18(15(2)22-24)16-9-6-5-7-10-16/h5-7,9-10,13,20H,8,11-12H2,1-4H3
• InChI Key： OGWLGINNBHJIPA-UHFFFAOYSA-N
• SMILES： C(N(C)C)CCNC1N2N=C(C)C(C3=CC=CC=C3)=C2N=C(C)C=1

Additional information on N-3-(dimethylamino)propyl-2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-amine

Professional Introduction to N-3-(dimethylamino)propyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 876711-51-2)

N-3-(dimethylamino)propyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 876711-51-2, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The intricate structure of this molecule, featuring a fused pyrazolo[1,5-a]pyrimidine core, makes it a subject of interest for researchers exploring novel pharmacological interactions.

The< strong>N-3-(dimethylamino)propyl substituent in the molecule introduces a polar amine group that can enhance solubility and binding affinity to biological targets. This feature is particularly crucial in drug design, where optimal solubility and bioavailability are key factors determining the efficacy of a therapeutic agent. The presence of multiple aromatic rings, including a phenyl group at the 3-position of the pyrazolo[1,5-a]pyrimidine core, further contributes to the compound's complex electronic properties and potential interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of such complex molecules. By leveraging high-throughput virtual screening techniques, scientists have been able to identify promising candidates for further experimental validation. The< strong>2,5-dimethyl substituents in the pyrazolo[1,5-a]pyrimidine ring not only influence the steric environment around the core structure but also play a role in modulating electronic distributions, which can be critical for achieving desired pharmacological effects.

In the realm of medicinal chemistry, the< strong>pyrazolo[1,5-a]pyrimidin scaffold has been extensively studied due to its versatility and potential as a pharmacophore. This class of compounds has shown promise in various therapeutic areas, including oncology, immunology, and central nervous system disorders. The amine functionality at the 7-position of the pyrazolo[1,5-a]pyrimidine ring provides an additional site for chemical modification, allowing for the synthesis of derivatives with tailored biological activities.

The< strong>N-3-(dimethylamino)propyl group is particularly noteworthy as it can serve as a linker or anchor for further functionalization. This flexibility makes it an attractive moiety for designing prodrugs or conjugates that can enhance delivery or target specificity. Moreover, the dimethylamino side chain contributes to lipophilicity and can influence membrane permeability, which are critical parameters in drug development.

Current research in this area is focused on exploring the biological activity of N-3-(dimethylamino)propyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine and its derivatives. Preclinical studies have begun to reveal intriguing insights into its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The ability of this compound to modulate key signaling pathways has positioned it as a candidate for further investigation in oncology research.

The phenyl substituent at the 3-position of the pyrazolo[1,5-a]pyrimidine core is another critical feature that influences its pharmacological profile. Phenyl groups are well-known for their ability to enhance binding interactions due to their aromaticity and hydrophobicity. This characteristic makes them valuable in designing molecules that require tight binding to biological targets without causing off-target effects.

In conclusion, N-3-(dimethylamino)propyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 876711-51-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, its importance in medicinal chemistry is likely to grow even more pronounced.